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Compound of Interest

Compound Name:
Methyl (4-

hydroxyphenyl)propynoate

Cat. No.: B1339233 Get Quote

A comprehensive analysis of the available scientific data on methyl p-coumarate reveals a

compound with multifaceted biological activities, positioning it as a molecule of interest for

researchers in drug development. In contrast, publicly accessible data on the biological

performance of methyl (4-hydroxyphenyl)propynoate is notably scarce, precluding a direct

comparative assessment at this time.

This guide provides a detailed overview of the chemical properties and biological activities of

methyl p-coumarate, supported by experimental data from various studies. For methyl (4-
hydroxyphenyl)propynoate, the currently available information is presented, highlighting the

significant gaps in our understanding of its biological potential.

I. Chemical Structure and Physicochemical
Properties
A fundamental point of comparison between these two molecules is their chemical structure.

Methyl p-coumarate possesses a propenoate backbone, featuring a double bond, while methyl
(4-hydroxyphenyl)propynoate contains a triple bond in its propynoate chain. This difference

in saturation significantly influences their molecular geometry and electronic properties, which

in turn dictates their biological activity.
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Property
Methyl (4-
hydroxyphenyl)propynoate

Methyl p-coumarate

Molecular Formula C₁₀H₈O₃ C₁₀H₁₀O₃

Molecular Weight 176.17 g/mol 178.18 g/mol [1][2]

CAS Number 136634-54-3[3][4] 3943-97-3[1][5]

Appearance
Not specified in available

literature

Pale yellow to colorless liquid

or solid

Synonyms
Methyl 3-(4-

hydroxyphenyl)propiolate[3]

Methyl 4-hydroxycinnamate[1]

[6]

II. Biological Performance of Methyl p-Coumarate
Methyl p-coumarate has been the subject of numerous in vitro and in vivo studies,

demonstrating a range of biological effects.

Anti-melanogenic Activity
Methyl p-coumarate has been identified as an inhibitor of melanin synthesis. It acts by inhibiting

tyrosinase, a key enzyme in the melanin production pathway.

Experimental Data: Tyrosinase Inhibition

Compound
IC₅₀ (Mushroom
Tyrosinase)

Reference

Methyl p-coumarate
Not explicitly quantified in µM,

but noted to inhibit
[7]

Ethyl p-coumarate 4.89 µg/mL [8]

Note: Data for ethyl p-coumarate is included for context, as it is a closely related ester.

Anti-inflammatory Activity

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.glpbio.com/methyl-p-coumarate.html
https://pubchem.ncbi.nlm.nih.gov/compound/5319562
https://fluorochem.co.uk/product/F781065/
https://www.chemsrc.com/en/cas/136634-54-3_70296.html
https://www.glpbio.com/methyl-p-coumarate.html
https://www.abmole.com/products/methyl-p-coumarate.html
https://fluorochem.co.uk/product/F781065/
https://www.glpbio.com/methyl-p-coumarate.html
https://www.medchemexpress.com/methyl-p-coumarate.html
https://www.researchgate.net/publication/363025375_Intracellular_oxidation_of_methyl_p-coumarate_is_involved_in_anti-melanogenic_and_cytotoxic_activities_against_melanoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC7802545/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Studies have shown that methyl p-coumarate exhibits anti-inflammatory properties by

suppressing the secretion of pro-inflammatory cytokines.[6][9] This is achieved through the

inhibition of key signaling pathways such as NF-κB and AP-1.[6][9]

Experimental Data: Inhibition of Pro-inflammatory Cytokines

Cell Line Stimulant
Inhibited
Cytokines

Concentration
of Methyl p-
coumarate

Reference

A549

Phorbol 12-

myristate 13-

acetate (PMA)

IL-6, IL-8, MCP-

1, ICAM-1
0-100 µM [6]

RAW264.7
Lipopolysacchari

de (LPS)

TNF-α, IL-1β, IL-

6, MCP-1
Not specified [9]

Antifungal Activity
Methyl p-coumarate has demonstrated inhibitory effects against certain fungal pathogens.

Experimental Data: Antifungal Activity

Fungal Strain Effect
Concentration of
Methyl p-
coumarate

Reference

Alternaria alternata

Antifungal activity and

inhibition of Alternaria

rot

200 µg/mL [6]

Cytotoxic Activity
Methyl p-coumarate has shown cytotoxic effects against various cancer cell lines, suggesting

potential as an anticancer agent.

Experimental Data: Cytotoxicity (IC₅₀ values)
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Cell Line IC₅₀ Reference

B16 Mouse Melanoma 130 µM (23.2 µg/mL) [7]

III. Biological Performance of Methyl (4-
hydroxyphenyl)propynoate
As of the latest review of scientific literature, there is a significant lack of published

experimental data regarding the biological activities of methyl (4-hydroxyphenyl)propynoate.

While its synthesis has been described, its performance in biological assays, such as those

evaluating anti-melanogenic, anti-inflammatory, antifungal, or cytotoxic effects, has not been

reported in the accessible literature. The primary application noted for a related compound,

methyl 3-(4-hydroxyphenyl)propionate, is as a nitrification inhibitor in agriculture.[10][11]

However, this is a structurally different molecule, and its activities cannot be extrapolated to the

propynoate derivative.

IV. Experimental Protocols
Tyrosinase Inhibition Assay
This protocol is a general representation based on commonly used methods for assessing

tyrosinase inhibition.

Preparation of Reagents:

Prepare a stock solution of mushroom tyrosinase in phosphate buffer (pH 6.8).

Prepare a stock solution of L-tyrosine (substrate) in the same buffer.

Prepare various concentrations of the test compound (methyl p-coumarate) and a positive

control (e.g., kojic acid).

Assay Procedure:

In a 96-well plate, add the test compound solution to each well.
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Add the tyrosinase solution to each well and incubate at a controlled temperature (e.g.,

37°C) for a short period.

Initiate the reaction by adding the L-tyrosine solution to each well.

Measure the absorbance at a specific wavelength (e.g., 475 nm) at regular intervals to

monitor the formation of dopachrome.

Data Analysis:

Calculate the percentage of tyrosinase inhibition for each concentration of the test

compound compared to a control without the inhibitor.

Determine the IC₅₀ value, which is the concentration of the inhibitor required to achieve

50% inhibition of the enzyme activity.

Cell Viability (MTT) Assay for Cytotoxicity
This is a generalized protocol for determining the cytotoxic effects of a compound on cultured

cells.

Cell Culture:

Culture the desired cancer cell line (e.g., B16 melanoma cells) in appropriate media and

conditions.

Treatment:

Seed the cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of the test compound (methyl p-coumarate) for

a specified duration (e.g., 24, 48, or 72 hours).

MTT Assay:

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for a few hours. Living cells will reduce the yellow MTT to purple

formazan crystals.
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Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration of the test compound

relative to untreated control cells.

Determine the IC₅₀ value, representing the concentration of the compound that causes a

50% reduction in cell viability.

V. Signaling Pathway Diagrams
NF-κB and AP-1 Signaling Inhibition by Methyl p-
Coumarate
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Caption: Inhibition of NF-κB and AP-1 pathways by methyl p-coumarate.

Conclusion
Based on the currently available scientific literature, methyl p-coumarate is a compound with a

well-documented profile of biological activities, including anti-melanogenic, anti-inflammatory,

antifungal, and cytotoxic effects. The quantitative data and understanding of its mechanisms of

action make it a viable candidate for further investigation in drug development.
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Conversely, methyl (4-hydroxyphenyl)propynoate remains a largely uncharacterized

molecule in terms of its biological performance. The absence of experimental data prevents a

meaningful comparison with methyl p-coumarate. Future research is required to elucidate the

biological properties of methyl (4-hydroxyphenyl)propynoate and to determine if its unique

chemical structure translates into valuable therapeutic activities. Researchers are encouraged

to investigate this data gap to fully understand the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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